Cas no 1514663-40-1 (3-(1h-1,3-Benzodiazol-5-yl)-1-methyl-1h-pyrazol-5-amine)

• Product Name: 3-(1h-1,3-Benzodiazol-5-yl)-1-methyl-1h-pyrazol-5-amine
• CAS No: 1514663-40-1
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• CID: 6567387
• PubChem ID: 83639799
• Update Time: 2025-06-25

3-(1h-1,3-Benzodiazol-5-yl)-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1849836
• 3-(1h-1,3-benzodiazol-5-yl)-1-methyl-1h-pyrazol-5-amine
• 1514663-40-1
• 3-(1h-1,3-Benzodiazol-5-yl)-1-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C11H11N5/c1-16-11(12)5-9(15-16)7-2-3-8-10(4-7)14-6-13-8/h2-6H,12H2,1H3,(H,13,14)
• InChI Key： WZHUHUMHKFVWAN-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2=CC=C3C(=C2)NC=N3)=N1)N

Computed Properties

• Exact Mass: 213.10144537g/mol
• Monoisotopic Mass: 213.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.5Ų

Additional information on 3-(1h-1,3-Benzodiazol-5-yl)-1-methyl-1h-pyrazol-5-amine

Introduction to 3-(1H-1,3-Benzodiazol-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1514663-40-1)

3-(1H-1,3-Benzodiazol-5-yl)-1-methyl-1H-pyrazol-5-amine, identified by its CAS number 1514663-40-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule combines a benzodiazole moiety with a pyrazole scaffold, making it a versatile structure for drug discovery and development. The unique arrangement of nitrogen atoms and aromatic rings in its molecular framework suggests potential interactions with biological targets, particularly in the modulation of neurotransmitter systems.

The compound's structural features have garnered interest due to its potential pharmacological properties. The benzodiazole ring is well-known for its role in anxiolytic, sedative, and muscle relaxant effects, while the pyrazole component often contributes to anti-inflammatory and antimicrobial activities. The presence of a methyl group at the 1-position of the pyrazole ring and an amine substituent at the 5-position further enhances its chemical diversity, enabling diverse synthetic modifications.

Recent advancements in medicinal chemistry have highlighted the importance of such hybrid molecules in addressing multifaceted therapeutic challenges. The combination of benzodiazole and pyrazole motifs has been explored in the development of novel agents targeting neurological disorders, including epilepsy and neurodegenerative diseases. Studies indicate that such hybrids may exhibit enhanced binding affinity and selectivity compared to individual scaffolds, offering a promising avenue for therapeutic intervention.

One of the most compelling aspects of 3-(1H-1,3-Benzodiazol-5-yl)-1-methyl-1H-pyrazol-5-amine is its potential as a lead compound for further derivatization. Researchers have employed computational methods to predict its interaction with various biological targets, suggesting possible applications in central nervous system (CNS) disorders. The molecule's ability to cross the blood-brain barrier has been a key focus, as this property is crucial for effective CNS drug delivery.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors. Key steps include condensation reactions to form the pyrazole ring, followed by nucleophilic substitution to introduce the benzodiazole moiety. The final step often involves functional group modifications to achieve the desired amine substitution at the 5-position of the pyrazole ring. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to improve yield and purity.

In vitro studies have begun to unravel the pharmacological profile of 3-(1H-1,3-Benzodiazol-5-yl)-1-methyl-1H-pyrazol-5-amine. Initial experiments suggest that it may interact with GABA receptors, similar to classical benzodiazepines, but with distinct pharmacokinetic properties. Additionally, its potential modulation of other neurotransmitter systems has been explored, including serotonin and dopamine pathways. These findings are particularly intriguing given the growing evidence linking dysregulation of these systems to various neurological conditions.

The compound's chemical stability has also been a subject of investigation. Studies indicate that under standard storage conditions, it remains stable for extended periods, making it suitable for long-term research applications. However, exposure to extreme temperatures or acidic environments may lead to degradation, necessitating careful handling protocols in laboratory settings.

Future research directions for 3-(1H-1,3-Benzodiazol-5-yl)-1-methyl-1H-pyrazol-5-amine include structural optimization to enhance bioavailability and reduce potential side effects. Techniques such as molecular modeling and high-throughput screening are being utilized to identify analogs with improved pharmacological profiles. Additionally, preclinical studies are planned to evaluate its safety and efficacy in animal models before moving into human trials.

The broader significance of this compound lies in its contribution to the field of heterocyclic chemistry and drug discovery. By integrating known pharmacophores from different classes of compounds, it exemplifies the strategy of structure-based drug design. Such approaches are increasingly recognized for their ability to generate novel therapeutics with tailored properties.

Industrial applications are also being explored for 3-(1H-1,3-Benzodiazol-5-yl)-1-methyl-1H-pyrazol-5-amine beyond academic research. Pharmaceutical companies are interested in licensing or developing derivatives based on this scaffold for commercial use. Collaborations between academia and industry are expected to accelerate progress towards clinical development.

In conclusion,3-(1H-1,3-Benzodiazol-5-yi)-l-methyl-lH-pyrazol-S-amine (CAS No. 1514663--40--l) represents a promising candidate for further pharmaceutical exploration due to its unique structural features and potential biological activities. Its synthesis provides valuable insights into heterocyclic chemistry techniques while offering opportunities for developing new treatments for neurological disorders.